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Compound of Interest |

Compound Name: 3-Cyclobutyl-6-fluoro-1H-indole
CAS No.: 1707580-53-7
Cat. No.: B2908835

Get Quote

IUPAC Name: 3-Cyclobutyl-6-fluoro-1H-indole Molecular Formula: C14HisFN Molecular
Weight: 217.28 g/mol (approx.) CAS Number: Not readily available. A CAS number for a related
isomer, 3-(Cyclobutylmethyl)-7-fluoro-1H-indole, is 1697468-04-4[1].

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous natural products and pharmaceuticals.[2][3] Its reactivity and biological activity are
well-documented. The safety profile of 3-Cyclobutyl-6-fluoro-1H-indole is inferred by
dissecting its key structural motifs: the 6-fluoro-1H-indole core and the 3-cyclobutyl substituent.

e 6-Fluoro-1H-indole Core: The indole ring is an electron-rich aromatic system prone to
electrophilic substitution, primarily at the C3 position.[2] The fluorine atom at the C6 position
modifies the electronic properties and can enhance metabolic stability, a common strategy in
drug design.[4] Safety data for analogues like 6-Fluoroindole and 7-Fluoro-1H-indole suggest
that the fluoro-indole moiety can be associated with skin, eye, and respiratory irritation, as
well as oral toxicity.[5]

o 3-Cyclobutyl Substituent: The cyclobutane ring is a saturated carbocycle often used in
medicinal chemistry to introduce conformational rigidity and improve pharmacological
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properties.[6] While generally considered stable, its presence can influence the overall
lipophilicity and binding characteristics of the molecule.[6] Hazards associated with this
group are typically low, but it does not diminish the potential hazards of the parent indole
structure.

This guide will therefore proceed with the assumption that 3-Cyclobutyl-6-fluoro-1H-indole
possesses hazards typical of a substituted, fluorinated indole, requiring careful handling as a
potentially bioactive and irritant powder.

Hazard Identification and Classification

Based on data from analogous compounds, the following hazards are anticipated. This
classification is predictive and should be treated as a minimum precaution.

Anticipated GHS Hazard Classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed. (Basis: 7-Fluoro-1H-indole[5])
» Skin Corrosion/Irritation (Category 2): Causes skin irritation. (Basis: 7-Fluoro-1H-indole[5])

o Serious Eye Damage/Eye Irritation (Category 1 or 2): Causes serious eye damage or
irritation. (Basis: 7-Fluoro-1H-indole[5])

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation. (Basis: 7-Fluoro-1H-indole[5])

Summary of Potential Health Effects:
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Hazard Route

Anticipated Effect

Rationale/Supporting
Evidence

Inhalation

May cause respiratory tract

irritation.

Common for fine organic
powders and specifically noted

for fluoro-indole analogues.[5]

Skin Contact

May cause irritation, redness,

and itching.

Indole derivatives are
frequently classified as skin

irritants.[5]

Eye Contact

Causes serious eye irritation or

damage.

Direct contact with powder can
cause mechanical and

chemical irritation.[5]

Ingestion

Harmful if swallowed.

Assumed based on oral toxicity
data for similar fluorinated
indoles.[5]

Chronic Exposure

The toxicological properties
have not been thoroughly
investigated. Long-term

exposure effects are unknown.

Standard precautionary
statement for novel research

chemicals.

Laboratory Risk Assessment and Handling

Workflow

A thorough risk assessment is mandatory before commencing any work with this compound.

The following diagram outlines a logical workflow for this process.
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Start: Proposed Experiment with
3-Cyclobutyl-6-fluoro-1H-indole

\

Identify Hazards:
- Review this guide & analogue SDS
- Skin/Eye/Respiratory Irritant
- Acute Oral Toxicity (Cat. 4)
- Unknown Chronic Effects

\

Assess Risks:
- Quantity of material?
- Nature of procedure (e.g., weighing, reaction)?
- Potential for dust generation?

\

~

KDetermine Control Measures)<

v Y Y
e ConielkE Administrative Controls: Personal Protective Equipment (PPE):
-ng 9 . - Develop SOP - Nitrile Gloves
- Certified Chemical Fume Hood . .
- Ventilated Balance Enclosure (for weighing) = IR [pRISEEt geepicaliGplashiceogles
- Restrict access to authorized users - Lab Coat

Y

Review Emergency Procedures:
- Location of eyewash/shower
k - Spill kit contents

\

- First aid for exposure

Final Approval:
Is the risk acceptable with controls?

No

Proceed with Experiment H(Re-evaluate & Modify Controls)

Click to download full resolution via product page

Caption: Risk Assessment Workflow for Handling 3-Cyclobutyl-6-fluoro-1H-indole.
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Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Adherence to a strict handling protocol is essential to minimize exposure.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles that meet EN 166 (EU) or ANSI Z87.1
(US) standards.

e Skin Protection:

o Hand Protection: Wear impervious gloves (e.g., nitrile rubber). Inspect gloves before use.
Dispose of contaminated gloves after use in accordance with good laboratory practices.

o Body Protection: Wear a standard laboratory coat.

o Respiratory Protection: For operations likely to generate dust (e.g., weighing, transfers), use
a NIOSH-approved respirator with a P95 (US) or P2 (EU) filter. All respirator use must be
part of a formal respiratory protection program.

Protocol for Weighing and Transfer

This protocol is designed to prevent the generation and inhalation of airborne powder.

e Preparation: Ensure the chemical fume hood or ventilated balance enclosure is operational
and the work area is clean and uncluttered. Assemble all necessary equipment (spatulas,
weigh paper, receiving vessel) inside the hood.

e Don PPE: Put on all required PPE as specified in section 4.1.

» Transfer: Carefully open the container inside the ventilated enclosure. Use a clean spatula to
transfer the desired amount of 3-Cyclobutyl-6-fluoro-1H-indole to weigh paper or directly
into the receiving vessel.

o Avoid Dust: Perform all transfers slowly and deliberately to minimize aerosolization. Do not
pour the powder from a height.
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o Cleaning: Once the transfer is complete, securely close the primary container. Gently wipe
down the spatula and any contaminated surfaces with a solvent-moistened cloth (e.g., 70%
ethanol) before removing them from the hood. Dispose of the cloth and any contaminated
weigh paper as chemical waste.

» Doff PPE: Remove gloves and wash hands thoroughly with soap and water.

Emergency Procedures
First-Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor.[1]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Accidental Release Measures (Spill Response)

The following decision tree outlines the appropriate response to a spill.
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[Spill of 3-Cyclobutyl-6-fluoro-1H-indole Occura

;

Assess the Spill:
- Is it inside a fume hood?
- What is the quantity?
- Is anyone contaminated?

ﬁnor Major
Small Spill (<1g) Large Spill (>1g) or
Inside Fume Hood Outside Fume Hood

Gesearcher Cleanup ProtocoD Emergency Response Protocol
1. Ensure PPE is worn. 1. Alert others and evacuate the immediate area.
2. Gently cover with a damp paper towel to avoid raising dust. 2. Contact institutional EHS/Safety Office.
3. Wipe area from outside-in. 3. Restrict access to the area.
4. Place waste in a sealed bag for chemical disposal. 4. Provide first aid if necessary.

Click to download full resolution via product page

Caption: Decision Tree for Spill Response.

Storage, Stability, and Disposal

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep
away from strong oxidizing agents, strong acids, and strong bases.[1]

Chemical Stability: The product is expected to be chemically stable under standard ambient
conditions (room temperature).[7] However, like many indole derivatives, it may be sensitive
to light and air over long periods.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, strong reducing
agents.[1]
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» Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][7] Do not allow the product to enter

drains.

Physical, Chemical, and Toxicological Properties

(Inferred)

This data is compiled from the target compound and its close analogues and should be used

as an estimation.

Property Value / Information Source /| Analogue
) ) Typical for indole derivatives.
Appearance Likely a solid powder. )
] ] For 3-Cyclohexyl-6-fluoro-1H-
Melting Point 94 -96 °C )
indole.[8]
Molecular Weight ~217.28 g/mol Calculated
Likely soluble in organic
- solvents like methanol, General property of indole
Solubility

ethanol, and DMSO. Low

water solubility is expected.

derivatives.[8]

Acute Toxicity

No data available for the target
compound. LD50 values for
related compounds are not
published in the provided
search results. Classified as
Acute Tox. 4 (Oral) based on
7-Fluoro-1H-indole.[5]

7-Fluoro-1H-indole[5]

Carcinogenicity

No component of similar
products is identified as a
known or anticipated
carcinogen by NTP or IARC.[7]

Sigma-Aldrich SDS for a

related indole.[7]

Mutagenicity

No data available.
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Conclusion

While 3-Cyclobutyl-6-fluoro-1H-indole is a valuable building block for drug discovery, its
toxicological properties have not been fully elucidated. The structural alerts provided by the
fluoro-indole core necessitate a cautious approach. Researchers and scientists must operate
under the assumption that the compound is hazardous, causing skin, eye, and respiratory
irritation, and is harmful if swallowed. The implementation of robust engineering controls,
consistent use of appropriate PPE, and adherence to established safe handling protocols are
paramount to ensuring laboratory safety. This guide provides the foundational information to
build a comprehensive, site-specific safety plan for the use of this and other novel indole
derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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